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Compound of Interest

Compound Name: (R)-3-Aminotetrahydrofuran

Cat. No.: B1278766 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(R)-3-Aminotetrahydrofuran is a vital intermediate in pharmaceutical synthesis, valued for its

role in the development of novel therapeutics.[1][2] This guide provides a comprehensive

overview of the critical safety precautions, handling protocols, and emergency procedures

required for its safe use in a laboratory setting.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of (R)-3-
Aminotetrahydrofuran is fundamental to its safe handling. This data, summarized in the table

below, has been compiled from various safety data sheets and chemical databases.
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Property Value

Molecular Formula C₄H₉NO

Molecular Weight 87.12 g/mol

CAS Number 111769-26-7

Appearance Pale yellow liquid

Density 1.012 g/mL at 25 °C

Boiling Point 125.6 ± 33.0 °C

Flash Point 48.9 °C (120.0 °F)

Refractive Index n20/D 1.458

Solubility No data available

Vapor Pressure No data available

Hazard Identification and Classification
(R)-3-Aminotetrahydrofuran is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications, which call for stringent safety measures during

handling and storage.

Hazard Class GHS Classification

Flammable Liquids Category 3 (H226: Flammable liquid and vapor)

Acute Toxicity, Oral Category 4 (H302: Harmful if swallowed)

Skin Corrosion/Irritation Category 2 (H315: Causes skin irritation)

Serious Eye Damage/Eye Irritation Category 1 (H318: Causes serious eye damage)

Specific target organ toxicity — single exposure
Category 3 (H335: May cause respiratory

irritation)
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Adherence to strict protocols for handling and storage is paramount to ensure the safety of

laboratory personnel and the integrity of the research.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling (R)-3-Aminotetrahydrofuran.

Required Personal Protective Equipment

Safety Goggles

Face Shield

Chemical-Resistant Gloves

Lab Coat

Closed-toe Shoes

Researcher

Click to download full resolution via product page

Caption: Required PPE for handling (R)-3-Aminotetrahydrofuran.

Engineering Controls
Engineering controls are the first line of defense in minimizing exposure to hazardous

chemicals.
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Fume Hood: Always handle (R)-3-Aminotetrahydrofuran inside a properly functioning

chemical fume hood to minimize inhalation of vapors.[3]

Ventilation: Ensure the laboratory is well-ventilated.[4]

Eyewash Stations and Safety Showers: These must be readily accessible and regularly

tested.[5]

Handling Procedures
Follow these procedures to ensure safe handling:

Consult the SDS: Before use, thoroughly read and understand the Safety Data Sheet (SDS).

[3]

Avoid Inhalation and Contact: Take all necessary precautions to avoid inhaling vapors and

direct contact with skin and eyes.[5]

Grounding: When transferring from bulk containers, ensure containers are properly grounded

to prevent static discharge.

Adding to Other Chemicals: When mixing, slowly add (R)-3-Aminotetrahydrofuran to other

reagents to control any exothermic reactions. Never add water to this chemical.[6][7]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.[7]

Storage
Proper storage is crucial to prevent accidents and maintain the chemical's stability.

Container: Keep the container tightly closed and store in a cool, dry, and well-ventilated area.

[4]

Incompatible Materials: Store away from strong oxidizing agents, acids, and other

incompatible materials.

Location: Store below eye level and in a designated corrosive materials cabinet.[7][8]
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Experimental Protocol: Synthesis of (R)-3-
Aminotetrahydrofuran
The following is a two-step synthesis protocol adapted from patent CN105218490B.[1] This

procedure should only be carried out by trained professionals in a controlled laboratory

environment.
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Step 1: Amidation

Step 2: Hofmann Rearrangement

(R)-3-Formyltetrahydrofuran

Reaction Mixture

Dichloromethane, Triethylamine Thionyl Chloride (Ice-Salt Bath)

Crude (R)-3-Formamidetetrahydrofuran

React at Room Temp

Ammonia Water

Purified (R)-3-Formamidetetrahydrofuran

Purification

Filtration, Washing, Drying

(R)-3-FormamidetetrahydrofuranSodium Hydroxide, Sodium Hypochlorite

Reaction Mixture

Cool to 0°C

Crude (R)-3-Aminotetrahydrofuran

Heat to 65°C

Pure (R)-3-Aminotetrahydrofuran

Workup & Purification

Dichloromethane Extraction, Drying, Concentration Recrystallization
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Caption: Workflow for the synthesis of (R)-3-Aminotetrahydrofuran.
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Step 1: Synthesis of (R)-3-Formamidetetrahydrofuran
Dissolve (R)-3-formyltetrahydrofuran in dichloromethane in a reaction vessel.

Add triethylamine to the solution.

Cool the mixture in an ice-salt bath and slowly add thionyl chloride while stirring.

After the addition is complete, continue to stir for the specified time.

Remove the solvent under reduced pressure.

Add ammonia water to the residue and allow the reaction to proceed at room temperature.

Filter the resulting solid, wash with water, and dry to obtain (R)-3-formamidetetrahydrofuran.

[1]

Step 2: Synthesis of (R)-3-Aminotetrahydrofuran
In a separate vessel, mix sodium hydroxide and a sodium hypochlorite solution and cool to

0°C.

Add the (R)-3-formamidetetrahydrofuran obtained in Step 1 to this cooled mixture.

Stir the mixture and then heat to 65°C, maintaining the temperature while stirring.

After the reaction is complete, cool the mixture to room temperature.

Extract the product with dichloromethane.

Dry the organic phase, concentrate it to obtain a yellow solid, and then recrystallize to yield

pure (R)-3-aminotetrahydrofuran.[1]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving (R)-3-
Aminotetrahydrofuran.
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Emergency Response Protocol

Immediate Actions

Specific Response

Spill or Exposure

Evacuate Area Alert Others

Skin Contact Eye Contact

Remove Contaminated Clothing

Inhalation

Flush Affected Area

Ingestion

Flush with Water (15 min)

Seek Medical Attention

Rinse with Water (15 min) Move to Fresh Air Do NOT Induce Vomiting

Click to download full resolution via product page

Caption: Emergency response workflow for spills or exposure.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Seek medical attention if irritation

develops or persists.[5]
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Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[5]

Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Get medical aid

immediately.[8]

Fire-Fighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.

Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.

Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[5]

Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas. Use personal protective

equipment. Avoid breathing vapors, mist or gas. Ensure adequate ventilation.[5]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up: Absorb with an inert material and place in an appropriate waste

disposal container.

Disposal Considerations
Dispose of (R)-3-Aminotetrahydrofuran and any contaminated materials in accordance with

all applicable federal, state, and local environmental regulations. Contact a licensed

professional waste disposal service to dispose of this material.[9][10]

Disclaimer: This document is intended as a guide and is not a substitute for a thorough risk

assessment and compliance with all applicable safety regulations and institutional protocols.

Always consult the most current Safety Data Sheet (SDS) for (R)-3-Aminotetrahydrofuran
before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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